Cas no 855715-45-6 (N-5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl-2-chloroacetamide)

N-5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl-2-chloroacetamide is a specialized organic compound featuring a bromophenoxy group, a trifluoromethyl substituent, and a chloroacetamide moiety. Its molecular structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of agrochemicals or pharmaceuticals. The presence of electron-withdrawing groups, such as the trifluoromethyl and bromo substituents, enhances its utility in nucleophilic substitution reactions. The chloroacetamide functionality further allows for derivatization, enabling the synthesis of more complex molecules. This compound is characterized by high purity and stability under controlled conditions, ensuring consistent performance in research and industrial applications. Proper handling and storage are recommended due to its reactive chloroacetamide group.

N-5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl-2-chloroacetamide structure

855715-45-6 structure

Product Name:N-5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl-2-chloroacetamide

CAS No:855715-45-6

MF:C₁₅H₁₀BrClF₃NO₂

MW:408.597612857819

CID:3107399

PubChem ID:3415765

Update Time:2025-06-07

N-5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

- N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide
- N-5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl-2-chloroacetamide
- 855715-45-6
- AKOS001076007
- G40768
- Z56347476
- EN300-10615
- Inchi： 1S/C15H10BrClF3NO2/c16-9-1-3-10(4-2-9)23-11-5-6-12(15(18,19)20)13(7-11)21-14(22)8-17/h1-7H,8H2,(H,21,22)
- InChI Key： WWSNSDZULGKALE-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=C(C=1)NC(CCl)=O

Computed Properties

Exact Mass: 406.95355Da
Monoisotopic Mass: 406.95355Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 38.3Å²

N-5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl-2-chloroacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-10615-0.05g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	0.05g	$76.0	2023-10-28
Enamine	EN300-10615-0.1g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	0.1g	$113.0	2023-10-28
Enamine	EN300-10615-0.25g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	0.25g	$162.0	2023-10-28
Enamine	EN300-10615-0.5g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	0.5g	$310.0	2023-10-28
Enamine	EN300-10615-1.0g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	1g	$414.0	2023-04-29
Enamine	EN300-10615-2.5g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	2.5g	$810.0	2023-10-28
Enamine	EN300-10615-5.0g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	5g	$1199.0	2023-04-29
Enamine	EN300-10615-10.0g	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	10g	$1778.0	2023-04-29
1PlusChem	1P019KDP-50mg	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	50mg	$152.00	2024-04-21
1PlusChem	1P019KDP-100mg	N-[5-(4-bromophenoxy)-2-(trifluoromethyl)phenyl]-2-chloroacetamide	855715-45-6	93%	100mg	$196.00	2024-04-21